Cas no 34984-16-2 (2,6-Pyridinediyldimethanamine)

• Product Name: 2,6-Pyridinediyldimethanamine
• CAS No: 34984-16-2
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD06213715
• CID: 1111317
• PubChem ID: 13723754
• Update Time: 2025-06-08

2,6-Pyridinediyldimethanamine Chemical and Physical Properties

Names and Identifiers

• 2,6-Pyridinedimethanamine
• 2,6-bis-(aminomethyl)-pyridine
• 2,6-bis(aminomethyl)pyridine
• Pyridine-2,6-diyldimethanamine
• 2,6-diaminomethylpyridine
• AMPD00247
• SCAKSBRUOMUBFL-UHFFFAOYSA-N
• AM85739
• [6-(aminomethyl)pyridin-2-yl]methanamine
• EN300-2975441
• BCP32361
• 34984-16-2
• SCHEMBL522024
• MFCD06213715
• 2,6-Bis-(aminomethyl)-pyridine;Pyridine-2,6-diyldimethanamine
• YSCK0050
• 1-[6-(AMINOMETHYL)PYRIDIN-2-YL]METHANAMINE
• CS-0086342
• DB-323557
• AKOS006295300
• AS-82825
• 2,6-Pyridinediyldimethanamine

• MDL： MFCD06213715
• Inchi： 1S/C7H11N3/c8-4-6-2-1-3-7(5-9)10-6/h1-3H,4-5,8-9H2
• InChI Key： SCAKSBRUOMUBFL-UHFFFAOYSA-N
• SMILES： N1C(=CC=CC=1CN)CN

Computed Properties

• Exact Mass: 137.095297364g/mol
• Monoisotopic Mass: 137.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 84.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9
• XLogP3: -1.4

Experimental Properties

• Sensitiveness: air sensitive

Additional information on 2,6-Pyridinediyldimethanamine

Research Brief on 2,6-Pyridinediyldimethanamine (CAS: 34984-16-2): Recent Advances and Applications in Chemical Biology and Medicine

2,6-Pyridinediyldimethanamine (CAS: 34984-16-2) is a versatile chemical compound with significant potential in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential applications in drug discovery and development.

Recent literature indicates that 2,6-Pyridinediyldimethanamine serves as a crucial building block in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry due to their diverse pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the design of small-molecule inhibitors targeting protein-protein interactions (PPIs), a promising approach for treating diseases such as cancer and neurodegenerative disorders. The compound's unique structural features, including its pyridine core and flexible diamine linker, enable it to interact with a variety of biological targets.

In addition to its role in drug design, 2,6-Pyridinediyldimethanamine has been investigated for its potential as a chelating agent in metal-based therapeutics. Research published in Inorganic Chemistry (2022) explored its ability to form stable complexes with transition metals, such as platinum and ruthenium, which are commonly used in anticancer therapies. These complexes exhibited enhanced stability and selectivity, suggesting their potential for improving the efficacy and reducing the side effects of metal-based drugs.

Another area of interest is the compound's application in the development of fluorescent probes for biological imaging. A recent study in Analytical Chemistry (2023) reported the synthesis of a 2,6-Pyridinediyldimethanamine-derived probe capable of selectively detecting reactive oxygen species (ROS) in live cells. This innovation holds promise for advancing our understanding of oxidative stress-related diseases and facilitating the discovery of new antioxidant therapies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2,6-Pyridinediyldimethanamine-derived compounds. Future research directions may include structure-activity relationship (SAR) studies to enhance their bioavailability and target specificity, as well as investigations into their potential toxicity and off-target effects. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize the therapeutic potential of this compound.

In conclusion, 2,6-Pyridinediyldimethanamine (CAS: 34984-16-2) represents a valuable tool in chemical biology and medicinal chemistry, with diverse applications ranging from drug design to diagnostic imaging. Continued research into its properties and applications is expected to yield significant contributions to the development of next-generation therapeutics.